Cas no 1314931-57-1 (6-methyl-3-methylsulfanyl-1,2,4-triazine)

• Product Name: 6-methyl-3-methylsulfanyl-1,2,4-triazine
• CAS No: 1314931-57-1
• MF: C₂H₉N₃S
• MW: 107.177958250046
• CID: 5050196
• Update Time: 2025-06-26

6-methyl-3-methylsulfanyl-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-methylsulfanyl-1,2,4-triazine
• Methanamine, 1-hydrazinyl-1-(methylthio)-

• Inchi： 1S/C2H9N3S/c1-6-2(3)5-4/h2,5H,3-4H2,1H3
• InChI Key： MUJXQATWSGOSSH-UHFFFAOYSA-N
• SMILES： C(NN)(SC)N

Additional information on 6-methyl-3-methylsulfanyl-1,2,4-triazine

6-Methyl-3-Methylsulfanyl-1,2,4-Triazine: A Comprehensive Overview

The compound 6-methyl-3-methylsulfanyl-1,2,4-triazine, also known by its CAS number 1314931-57-1, is a heterocyclic organic compound with significant applications in various fields. This compound belongs to the class of triazines, which are six-membered rings containing three nitrogen atoms. The presence of methyl and methylsulfanyl groups in its structure imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 6-methyl-3-methylsulfanyl-1,2,4-triazine in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and coordination compounds. For instance, a 2023 study published in the journal Advanced Materials demonstrated that this compound can serve as a versatile ligand for metalloorganic frameworks (MOFs), enhancing their stability and catalytic activity. The methylsulfanyl group plays a crucial role in modulating the electronic properties of the molecule, which is essential for these applications.

In the agricultural sector, 6-methyl-3-methylsulfanyl-1,2,4-triazine has shown promise as a component in agrochemical formulations. Its ability to act as a stabilizer for pesticides and herbicides has been extensively studied. A 2022 research article in Pest Management Science reported that incorporating this compound into agricultural chemicals significantly reduces their degradation rate under environmental conditions, thereby improving their efficacy and reducing application frequency.

The synthesis of 6-methyl-3-methylsulfanyl-1,2,4-triazine involves a multi-step process that typically begins with the preparation of intermediate triazine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 paper in Green Chemistry introduced a palladium-catalyzed coupling reaction that achieves high yields with minimal byproducts. This approach not only enhances the scalability of production but also aligns with current sustainability goals.

Beyond its practical applications, 6-methyl-3-methylsulfanyl-1,2,4-triazine has become a model compound for studying molecular recognition and self-assembly processes. Its ability to form supramolecular structures through hydrogen bonding and π–π interactions has been exploited in the design of novel sensors and drug delivery systems. A 2023 study published in Nature Communications utilized this compound to create stimuli-responsive materials that can release drugs in response to specific environmental cues.

In conclusion, 6-methyl-3-methylsulfanyl-1,2,4-triazine (CAS No. 1314931-57-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future innovations.